Cas no 2168983-56-8 (5-(2-methylpropyl)piperidin-3-amine)

• Product Name: 5-(2-methylpropyl)piperidin-3-amine
• CAS No: 2168983-56-8
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 6217027
• PubChem ID: 165502237
• Update Time: 2025-05-22

5-(2-methylpropyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpropyl)piperidin-3-amine
• 2168983-56-8
• EN300-1477084

• Inchi： 1S/C9H20N2/c1-7(2)3-8-4-9(10)6-11-5-8/h7-9,11H,3-6,10H2,1-2H3
• InChI Key： SVCOYVPNILRQQA-UHFFFAOYSA-N
• SMILES： N1CC(CC(C1)CC(C)C)N

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 5-(2-methylpropyl)piperidin-3-amine

5-(2-Methylpropyl)piperidin-3-amine: A Comprehensive Overview

The compound 5-(2-methylpropyl)piperidin-3-amine, with the CAS number 2168983-56-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperidines, which are six-membered cyclic amines. Piperidines are widely studied due to their versatility in various chemical reactions and their applications in drug discovery, materials science, and industrial chemistry. The specific structure of 5-(2-methylpropyl)piperidin-3-amine makes it particularly interesting for researchers exploring nitrogen-containing heterocycles.

The molecular structure of 5-(2-methylpropyl)piperidin-3-amine consists of a piperidine ring with a substituent at the 5-position, which is a 2-methylpropyl group. This substituent adds bulk to the molecule, potentially influencing its physical properties such as solubility and stability. The presence of the amine group at the 3-position introduces additional reactivity, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of nitrogen-containing heterocycles like 5-(2-methylpropyl)piperidin-3-amine in drug development. Researchers have found that these compounds can serve as templates for designing bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored for their ability to modulate enzyme activity or interact with biological targets such as receptors or ion channels.

In terms of synthesis, several methods have been reported for the preparation of 5-(2-methylpropyl)piperidin-3-amine. One common approach involves the alkylation of piperidine derivatives followed by deprotection steps to introduce the desired substituents. Another method utilizes ring-closing reactions, where appropriate precursors are cyclized under specific conditions to form the piperidine ring with the required substituents. These synthetic strategies underscore the molecule's accessibility and its suitability for large-scale production.

The applications of 5-(2-methylpropyl)piperidin-3-amine extend beyond pharmaceuticals. In materials science, this compound has been investigated for its potential use in polymer chemistry, where it can serve as a building block for constructing advanced materials with tailored properties. Additionally, its role as an intermediate in organic synthesis has made it a valuable commodity in chemical manufacturing.

In conclusion, 5-(2-methylpropyl)piperidin-3-amine, CAS number 2168983-56-8, is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it a focal point for ongoing research aimed at harnessing its potential in drug discovery, materials science, and industrial processes. As new studies emerge, this compound continues to demonstrate its importance in advancing chemical science and technology.